Cas no 57580-64-0 (1-(Furan-2-yl)propan-2-amine)

• Product Name: 1-(Furan-2-yl)propan-2-amine
• CAS No: 57580-64-0
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 890048
• PubChem ID: 2772203
• Update Time: 2025-05-20

1-(Furan-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Furan-2-yl)propan-2-amine
• 1-(2-FURYL)PROPAN-2-AMINE
• 2-FURAN-2-YL-1-METHYL-ETHYLAMINE
• 1-furyl-2-aminopropane
• ALBB-005427
• Z285143986
• F2189-0007
• MFCD05240377
• CS-0247239
• 2-furan-2-yl-1-methyl-ethylamine, AldrichCPR
• DTXSID00378190
• SCHEMBL2022682
• BBL030348
• STK500263
• AKOS000161244
• 57580-64-0
• SY082593
• G22095
• 1-(2-furyl)-2-propanamine
• a-Methyl-2-furanethanamine
• DB-110990
• CHEMBL4562538
• AKOS016341382
• SB61180
• EN300-36102
• HMS1704C05

• MDL： MFCD05240377
• Inchi： 1S/C7H11NO/c1-6(8)5-7-3-2-4-9-7/h2-4,6H,5,8H2,1H3
• InChI Key： IDUAQSPIDXGMKI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC(C)N

Computed Properties

• Exact Mass: 125.08400
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 175.9±15.0 °C at 760 mmHg
• Flash Point: 3 °C
• PSA: 39.16000
• LogP: 1.86960
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

1-(Furan-2-yl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 11-23/25-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Furan-2-yl)propan-2-amine

Professional Introduction to Compound with CAS No. 57580-64-0 and Product Name: 1-(Furan-2-yl)propan-2-amine

The compound with the CAS number 57580-64-0 and the product name 1-(Furan-2-yl)propan-2-amine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

1-(Furan-2-yl)propan-2-amine is an organic molecule that combines a furan ring with an amine functional group, creating a versatile scaffold for further chemical modifications. The presence of the furan ring, a five-membered heterocyclic structure containing oxygen, imparts specific electronic and steric properties to the molecule. These properties make it an attractive candidate for use in synthesizing more complex compounds, particularly in the context of medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of 1-(Furan-2-yl)propan-2-amine and its derivatives. The compound's ability to interact with biological targets has been investigated in several preclinical studies. Notably, research has focused on its potential role in modulating enzyme activities and receptor interactions, which are crucial for developing new therapeutic agents.

One of the most compelling aspects of 1-(Furan-2-yl)propan-2-amine is its structural flexibility. This allows chemists to modify various functional groups while retaining the core scaffold, enabling the synthesis of a wide range of analogs with tailored properties. Such modifications can enhance binding affinity, improve metabolic stability, and reduce toxic side effects—key factors in drug development.

Recent studies have highlighted the compound's significance in addressing various therapeutic challenges. For instance, researchers have explored its potential as a precursor in the synthesis of novel antimicrobial agents. The unique electronic distribution within the furan ring facilitates interactions with bacterial enzymes, making it a promising candidate for combating resistant strains.

Moreover, 1-(Furan-2-yl)propan-2-amine has been investigated for its role in anti-inflammatory applications. The amine group provides a site for hydrogen bonding interactions with biological targets, which is essential for modulating inflammatory pathways. Preliminary findings suggest that derivatives of this compound may exhibit significant anti-inflammatory effects without causing severe side effects.

The compound's potential extends beyond antimicrobial and anti-inflammatory applications. Researchers are also exploring its utility in neuropharmacology, where it may serve as a building block for developing new treatments for neurological disorders. The ability of 1-(Furan-2-yl)propan-2-amine to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug discovery.

In terms of synthetic chemistry, 1-(Furan-2-yl)propan-2-amine offers several advantages due to its reactive functional groups. The furan ring can undergo various transformations, such as nucleophilic additions and cyclizations, while the amine group allows for further derivatization through reactions like acylation or alkylation. These synthetic pathways enable the creation of diverse molecular structures, facilitating high-throughput screening for drug candidates.

The pharmaceutical industry has taken notice of these advancements. Several companies are currently involved in optimizing synthetic routes to produce 1-(Furan-2-yl)propan-2-amines on an industrial scale. This interest underscores the compound's commercial viability and potential impact on future drug development strategies.

As research continues to uncover new applications for 1-(Furan-2-yloxy)- propane 1-diamine, collaboration between academic institutions and pharmaceutical firms will be crucial in translating these findings into tangible therapeutic solutions. The compound's multifaceted properties make it a valuable asset in the quest to develop safer and more effective medications.

In conclusion,1-(Furan-yloxy)- propane 1-diamine (CAS No. 575806440) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and reactivity profile make it an ideal candidate for further exploration in drug discovery efforts aimed at addressing various health challenges worldwide.